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Get Quote

Executive Summary
(S)-Prunasin Tetraacetate is a synthetically protected derivative of the naturally occurring

cyanogenic glycoside sambunigrin (the S-epimer of prunasin). With a highly specific molecular

weight of 463.43 g/mol , this compound serves as a critical reference standard in

phytochemistry, toxicology, and drug development[1]. This whitepaper provides an authoritative

analysis of its physicochemical properties, the biological causality of its parent compound, and

the self-validating analytical protocols required to confirm its molecular weight and structural

integrity.

Physicochemical Profiling & Molecular Weight
Derivation
The precise molecular weight of a compound dictates its chromatographic behavior, ionization

efficiency, and interaction with biological targets. (S)-Prunasin Tetraacetate is characterized

by the addition of four acetate protecting groups to the glucose moiety of the aglycone

mandelonitrile[2].
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While the (R)-epimer is strictly known as prunasin, the (S)-epimer is traditionally named

sambunigrin[3]. However, in commercial and synthetic nomenclature, it is frequently designated

as (S)-Prunasin[2].

Quantitative Physicochemical Data
Property Value

Compound Name (S)-Prunasin Tetraacetate

Common Synonyms
Sambunigrin tetraacetate; (2S)-mandelonitrile-β-

D-glucoside tetraacetate

CAS Number 60981-44-4[1]

Molecular Formula C₂₂H₂₅NO₁₀[4]

Average Molecular Weight 463.43 g/mol [1]

Monoisotopic Exact Mass 463.1478 Da[4]

Stereochemistry (S)-configuration at the benzylic carbon

The molecular weight (463.43 g/mol ) is derived directly from the empirical formula. The

tetraacetate derivatization significantly increases the molecule's lipophilicity compared to its

native, highly polar glycoside counterpart. This modification is not merely structural; it is a

deliberate synthetic choice to prevent spontaneous hydrolysis and to facilitate normal-phase

chromatographic purification[5].

Biological Context: Cyanogenesis and
Epimerization
In nature, cyanogenic glycosides act as a binary chemical defense system in plants, particularly

within the Prunus genus (almonds, cherries, apricots)[6]. The parent compound, prunasin, and

its epimer, sambunigrin, are sequestered in the plant cell vacuole, spatially separated from

catabolic enzymes[3].

Mechanistic Causality: Upon tissue disruption (e.g., via herbivory), the spatial separation is

breached. The enzyme β-glucosidase cleaves the glycosidic bond, releasing the aglycone
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mandelonitrile. Subsequently, mandelonitrile lyase catalyzes the dissociation of mandelonitrile

into benzaldehyde and highly toxic hydrogen cyanide (HCN)[7].
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Cyanogenic glycoside biosynthesis and degradation pathway in Prunus species.

The Role of Acetylation in Chemical Synthesis
Isolating pure (S)-Prunasin from natural matrices is plagued by low yields and rapid enzymatic

degradation[8]. Consequently, researchers rely on chemical synthesis. Acetylation of the

glucose hydroxyl groups serves two critical functions:

Steric and Electronic Protection: The bulky, electron-withdrawing acetate groups prevent

unwanted side reactions during the glycosylation of the mandelonitrile stereocenter[5].

Stereochemical Control: The tetraacetate moiety aids in the stereoselective synthesis of the

β-glycosidic linkage, ensuring the correct configuration of the final product.
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Analytical Protocol: Molecular Weight Determination
via HRMS
To empirically validate the 463.43 g/mol molecular weight of (S)-Prunasin Tetraacetate, High-

Resolution Mass Spectrometry (HRMS) coupled with Ultra-High-Performance Liquid

Chromatography (UHPLC) is the gold standard.

Protocol: UHPLC-ESI-Q-TOF MS Analysis
Objective: Confirm the exact mass (463.1478 Da) and isotopic fidelity of the sample.

Causality in Experimental Design: Electrospray Ionization (ESI) is selected as a "soft" ionization

technique to prevent the in-source fragmentation of the labile glycosidic bond and the loss of

the acetate groups. Positive ion mode (ESI+) is utilized because the abundant oxygen atoms in

the tetraacetate structure readily coordinate with sodium ions in the mobile phase, producing a

highly stable [M+Na]+ adduct.

Step-by-Step Methodology:

Sample Preparation: Dissolve 1.0 mg of (S)-Prunasin Tetraacetate in 1.0 mL of LC-MS

grade Methanol to create a 1 mg/mL stock. Dilute to 10 µg/mL using a 50:50 mixture of

Water:Acetonitrile (containing 0.1% Formic Acid).

Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 100

mm, 1.7 µm particle size).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 10 minutes. The high lipophilicity of the tetraacetate

groups ensures strong retention on the C18 stationary phase.

Ionization Parameters: Set capillary voltage at 3.5 kV and desolvation temperature at 350°C.

Data Acquisition: Scan range m/z 100 to 1000.
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Self-Validating System Checkpoint: A protocol is only as robust as its internal validation. To

definitively confirm the molecular weight, the analyst must not only locate the primary adduct

but also verify the isotopic distribution:

Primary Confirmation: Locate the sodium adduct [M+Na]+ at m/z 486.1376.

Secondary Confirmation: Identify the potassium adduct [M+K]+ at m/z 502.1115.

Isotopic Validation: Ensure the M+1 peak (due to ¹³C natural abundance) is approximately

24.2% the intensity of the monoisotopic peak, directly correlating to the 22 carbon atoms in

the C₂₂H₂₅NO₁₀ formula. A mass error of < 5 ppm confirms the structural identity.
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High-Resolution Mass Spectrometry (HRMS) workflow for molecular weight confirmation.

Conclusion
The molecular weight of (S)-Prunasin Tetraacetate (463.43 g/mol ) is a fundamental

parameter that dictates its analytical handling and synthetic utility. By understanding the

causality behind its chemical protection (acetylation) and employing self-validating mass

spectrometry protocols, researchers can effectively utilize this compound as a cornerstone for

investigating cyanogenic pathways and developing novel therapeutics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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